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Compound Name:
Pyridinium, 4-

(methoxycarbonyl)-1-methyl-

Cat. No.: B188537 Get Quote

This guide provides a comparative analysis of the experimental applications of "Pyridinium, 4-
(methoxycarbonyl)-1-methyl-", also known as 4-Methoxycarbonyl-1-methylpyridinium iodide.

Due to a lack of extensive direct experimental data for this specific compound in the reviewed

literature, this guide draws comparisons with structurally similar pyridinium salts and alternative

reagents used in similar applications.

Overview of Pyridinium, 4-(methoxycarbonyl)-1-
methyl-
Chemical Structure:

Caption: Key identifiers for Pyridinium, 4-(methoxycarbonyl)-1-methyl-.

General Applications of Pyridinium Salts:

Pyridinium salts are a versatile class of organic compounds with a broad spectrum of

applications in scientific research and drug development.[1] Their utility stems from their

properties as organic salts, which can be tuned by modifying the substituents on the pyridine

ring and the nature of the counter-ion. Key application areas include:
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Organic Synthesis: As reagents and catalysts. For instance, N-alkyl-2-halopyridinium salts,

like the well-known Mukaiyama reagent (2-chloro-1-methylpyridinium iodide), are widely

used as condensing agents for the formation of esters and amides.

Biological Activity: Many pyridinium derivatives exhibit a range of biological effects, including

antimicrobial, anticancer, and anticholinesterase activities.[2][3]

Ionic Liquids: Pyridinium salts are a major class of ionic liquids, which are valued as

environmentally friendly solvents and catalysts due to their low vapor pressure and high

thermal stability.

Experimental Applications and Performance
Comparison
While specific quantitative performance data for "Pyridinium, 4-(methoxycarbonyl)-1-methyl-
" is scarce in publicly available literature, we can infer its potential applications and compare it

to related compounds based on the known reactivity of the pyridinium scaffold.

Application in Nucleophilic Substitution Reactions
One study details the use of 4-Methoxycarbonyl-1-methylpyridinium iodide in a nucleophilic

substitution reaction. This suggests its utility as a reagent in organic synthesis.

Experimental Workflow:
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Reaction Setup

Reaction Execution

Work-up and Purification

Dissolve 4-Methoxycarbonyl-1-methylpyridinium iodide
in an appropriate solvent (e.g., acetonitrile)

Add the nucleophile to the solution

Add the electrophile to initiate the reaction

Stir the reaction mixture at a controlled temperature

Monitor reaction progress using TLC or LC-MS

Quench the reaction

Extract the product with an organic solvent

Purify the product by column chromatography

Click to download full resolution via product page

Caption: Generalized workflow for a nucleophilic substitution reaction.
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Performance Comparison with Alternative Reagents:

Due to the lack of direct comparative data for 4-Methoxycarbonyl-1-methylpyridinium iodide,

the following table compares the performance of other pyridinium-based reagents in a common

application: esterification. This provides a benchmark for what might be expected from a

pyridinium salt in this type of reaction.

Table 1: Comparison of Pyridinium-Based Coupling Reagents in Esterification

Reagent
Substrate
s

Base Solvent Time (h) Yield (%)
Referenc
e

2-Chloro-1-

methylpyrid

inium

iodide

(Mukaiyam

a Reagent)

Carboxylic

acid,

Alcohol

Triethylami

ne

Dichlorome

thane
6 85-95

(General

literature

values)

2-Bromo-1-

ethylpyridin

ium

tetrafluorob

orate

Carboxylic

acid,

Alcohol

Triethylami

ne

Dichlorome

thane
4 90-98

(General

literature

values)

Triflylpyridi

nium

reagents

Carboxylic

acid,

Alcohol

Organic

Base
Various < 0.1 >90 [4][5]

Potential as a Catalyst
Protic pyridinium ionic liquids have been demonstrated to be effective acid catalysts in various

organic reactions.[6] The catalytic activity is influenced by the nature of both the cation and the

anion.

Logical Relationship for Catalytic Activity:
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Pyridinium Cation Structure
(Substituents on the ring)

Acidity (Hammett Acidity Function)

Anion Type
(e.g., Halide, Triflate)

Catalytic Performance
(Reaction Rate, Selectivity)
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Caption: Factors influencing the catalytic performance of pyridinium ionic liquids.

Table 2: Comparison of Catalytic Performance of Protic Pyridinium Ionic Liquids in the tert-

butylation of Phenol

Catalyst Conversion (%)
Selectivity for 2,4-
DTBP (%)

Reference

[2-MPyH]OTf 94 83 [6]

[2-MPyH]CH3SO3 85 75 [6]

[2-MPyH]Tfa 62 58 [6]

(2-MPyH = 2-methylpyridinium; OTf = Triflate; Tfa = Trifluoroacetate)

Potential Antimicrobial Activity
Pyridinium salts are well-known for their antimicrobial properties.[2][7][8] The length of the alkyl

chain on the nitrogen atom and other substituents on the pyridine ring play a crucial role in

determining the antimicrobial efficacy.

Structure-Activity Relationship in Antimicrobial Pyridinium Salts:

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b188537?utm_src=pdf-body-img
http://www.ionike.com/d/file/download/article/licpils/2006/200605.pdf
http://www.ionike.com/d/file/download/article/licpils/2006/200605.pdf
http://www.ionike.com/d/file/download/article/licpils/2006/200605.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6254721/
https://www.mdpi.com/1422-0067/23/10/5659
https://www.researchgate.net/publication/40768359_Synthesis_and_Antimicrobial_Activity_of_Some_Pyridinium_Salts
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pyridinium Salt

Hydrophobicity
(Alkyl Chain Length) Cationic Charge

Interaction with
Bacterial Cell Membrane

Membrane Disruption

Antimicrobial Activity

Click to download full resolution via product page

Caption: Key factors in the antimicrobial action of pyridinium salts.

Table 3: Comparison of Minimum Inhibitory Concentrations (MIC) of Various Pyridinium Salts

against S. aureus
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Compound
Side Chain on
Pyridinium
Nitrogen

MIC (μg/mL) Reference

3a Benzyl 16 [8]

3c 2-Phenylethyl 16 [8]

3d 3-Phenylpropyl 4 [8]

NF-MFE

3-Phenylpropyl with

naphthylmethoxy

imino methyl

<4 [2]

Experimental Protocols
Synthesis of 4-Methoxycarbonyl-1-methylpyridinium
Iodide
This protocol is adapted from a published synthesis procedure.

Materials:

Methyl isonicotinate

Methyl iodide

Methanol

Diethyl ether

Procedure:

In a round-bottom flask, admix methyl isonicotinate and methyl iodide in methanol.

Stir and reflux the resulting solution for 5 hours.

After cooling the mixture to room temperature, filter the precipitate.
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Wash the collected solid product with diethyl ether.

Dry the product to obtain 4-methoxycarbonyl-1-methylpyridinium iodide.

Expected Yield: Approximately 97%

Conclusion
"Pyridinium, 4-(methoxycarbonyl)-1-methyl-" is a pyridinium salt with potential applications

in organic synthesis as a reagent and possibly as a catalyst or a biologically active agent, in

line with the general properties of this class of compounds. While direct, quantitative

performance data for this specific molecule is limited in the reviewed literature, this guide

provides a framework for its potential use and comparison with other well-characterized

pyridinium salts. The provided synthesis protocol allows for the reproducible preparation of this

compound for further investigation. Researchers and drug development professionals are

encouraged to use the comparative data on related compounds as a baseline for evaluating

the performance of 4-Methoxycarbonyl-1-methylpyridinium iodide in their specific experimental

setups. Further research is needed to fully elucidate its efficacy and establish its performance

profile relative to existing alternatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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